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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

Executive Summary & Immediate Action Plan

Do not dispose of 9-Decen-1-amine down the drain. This compound is a long-chain aliphatic
amine with significant aquatic toxicity and corrosive properties.

o Primary Hazard: Corrosive (Skin/Eye Damage), Respiratory Irritant.

+ Chemical Incompatibility: Violent reaction with strong acids, acid chlorides, acid anhydrides,
and strong oxidizers.

+ Disposal Method: Thermal destruction (Incineration) via an approved hazardous waste
contractor.

* Waste Stream Classification: Basic Organic Waste (Non-Halogenated).

Chemical Profile & Risk Assessment

Effective disposal requires understanding the chemical's behavior in a waste matrix. 9-Decen-
1-amine is not merely a "solvent”; it is a reactive intermediate.
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Parameter Data Operational Implication

Use for waste manifesting and

CAS Number 51382-01-5 ) ]

inventory tracking.

High Carbon/Nitrogen content
Molecular Formula makes it suitable for fuel

blending/incineration.

Amine: Basic, reacts

] ) ) exothermically with
] Primary Amine, Terminal ) ]
Functional Groups acids.Alkene: Potential for
Alkene R
polymerization if initiated by

radicals.

Requires leak-proof secondary

Physical State Liquid ,
containment.
] > 93°C (Estimated based on Combustible. Classified as I1IB
Flash Point o
C10 alcohol analog) liquid (OSHA).
o RCRA D002 (Corrosive)
Corrosivity pH > 11 (1% aq. soln)

characteristic if aqueous.

The "Why" Behind the Protocol (Expert Insight)

As an aliphatic amine, 9-Decen-1-amine acts as a nucleophile. If you mistakenly pour this into
a "General Organic Waste" carboy containing acidic byproducts (e.g., acetic acid, HCI traces),
you will trigger an immediate acid-base neutralization. This reaction is exothermic, capable of
rapidly pressurizing a sealed waste container or melting HDPE plastic, leading to a loss of
containment event in the satellite accumulation area.

Step-by-Step Disposal Workflow
Phase 1: Segregation & Preparation

Objective: Prevent cross-reactivity in the waste stream.

¢ |solate the Waste:
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o Designate a specific waste container for "Alkaline Organic Waste."

o CRITICAL.: Verify the container contains NO acids, acid anhydrides, or strong oxidizers
(like peroxides or permanganates).

e Container Selection:

o Preferred: High-Density Polyethylene (HDPE) or Polypropylene (PP). These plastics are
resistant to amine etching.

o Acceptable: Borosilicate Glass (Amber).

o Avoid: Metal containers (aluminum) which can degrade in high pH environments, or PVC
which may leach plasticizers.

Phase 2: Transfer & Labeling

Objective: Ensure regulatory compliance (RCRA) and handler safety.
e PPE Requirements:

o Nitrile gloves (minimum 0.11mm thickness) are generally sufficient for incidental splash
protection. For large volume transfers (>1L), use Butyl Rubber or Silver Shield™ laminate
gloves.

o Chemical splash goggles (standard safety glasses are insufficient for corrosive liquids).
e Labeling:

o Apply a hazardous waste label before adding waste.

o Constituents: Write "9-Decen-1-amine" (do not use abbreviations/formulas).

o Hazard Checkboxes: Check "Corrosive" and "Irritant.”

Phase 3: Final Disposal (Destruction)

Objective: Permanent elimination of the hazard.
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e Method: Incineration is the only approved method. The nitrogen content requires a facility
equipped with

scrubbers.

 RCRA Coding:

o If the waste is pure or mixed with flammable solvents: DOO1 (Ignitable - if FP < 60°C,
though unlikely for pure C10, mixtures often trigger this).

o If the waste is aqueous (pH = 12.5): D002 (Corrosive).
o Note: While not P or U listed, it must be managed as characteristic hazardous waste.

Decision Logic & Workflow (Visualization)

The following diagram outlines the logical flow for determining the correct waste stream,
ensuring no incompatible mixing occurs.
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Figure 1: Decision tree for the safe segregation and containerization of aliphatic amine waste.
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Emergency Contingencies (Spill Management)

In the event of a spill outside the fume hood:

e Evacuate & Ventilate: The vapor may cause respiratory distress.

o PPE Upgrade: Don a full-face respirator with organic vapor cartridges if ventilation is poor.
» Containment:

o Do NOT use cellulose-based absorbents (paper towels, sawdust) if the amine is
concentrated, as this can trap heat.

o USE inert absorbents: Vermiculite, dry sand, or commercial "Universal” spill pads
(polypropylene).

¢ Neutralization (Optional for Advanced Response):

o Adilute solution of citric acid can be used to neutralize the residue after the bulk liquid has
been absorbed. Do not apply strong acids directly to the spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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